1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate

• IUPAC Name: 1-[(4-methylphenyl)sulfonylamino]propan-2-yl N-(4-methylphenyl)carbamate
• InChI: InChI=1S/C18H22N2O4S/c1-13-4-8-16(9-5-13)20-18(21)24-15(3)12-19-25(22,23)17-10-6-14(2)7-11-17/h4-11,15,19H,12H2,1-3H3,(H,20,21)
• InChI Key: ZQQDXDSAERLZIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)OC(C)CNS(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate, also known as Mecarbinate, is a carbamate derivative that has been widely used in scientific research due to its unique chemical properties. This compound is synthesized through a specific method and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate works by binding to the active site of acetylcholinesterase, preventing the enzyme from breaking down acetylcholine. This leads to an increase in the levels of acetylcholine, which can enhance muscle contraction and nerve impulse transmission. 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate has also been found to have a reversible mechanism of action, which makes it useful in the study of enzyme kinetics.
Biochemical and Physiological Effects:
1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate has been found to have a range of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function. 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate has also been found to enhance muscle contraction and nerve impulse transmission, which can have implications for the treatment of neuromuscular disorders. Additionally, 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate has been found to have a low toxicity profile, making it a safe compound for use in scientific research.

Advantages and Limitations for Lab Experiments

1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate has several advantages for use in lab experiments. It is a potent inhibitor of acetylcholinesterase, making it useful in the study of diseases such as Alzheimer's and Parkinson's. It also has a reversible mechanism of action, which makes it useful in the study of enzyme kinetics. However, 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate has some limitations as well. It has a short half-life, which can make it difficult to study its long-term effects. Additionally, 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate has a relatively low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate. One area of research is the development of new derivatives of 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate with improved properties such as increased solubility and longer half-life. Another area of research is the study of the long-term effects of 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate on cognitive function and neuromuscular function. Additionally, 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate could be studied in the context of other diseases such as multiple sclerosis and myasthenia gravis. Finally, the use of 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate in the development of new therapies for neuromuscular disorders could be explored.

Scientific Research Applications

1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate has been widely used in scientific research due to its unique chemical properties. It has been found to be a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This property makes 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate useful in the study of diseases such as Alzheimer's and Parkinson's, which are characterized by a decrease in acetylcholine levels. 1-methyl-2-{[(4-methylphenyl)sulfonyl]amino}ethyl (4-methylphenyl)carbamate has also been used in the study of muscle contraction and nerve impulse transmission.